tert-Butyl 4-(((5-bromopyridin-2-yl)oxy)methyl)piperidine-1-carboxylate
Cat. No. B1398058
M. Wt: 371.27 g/mol
InChI Key: LZVROYQTBUNAMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08101634B2
Procedure details
A solution of N-Boc-4-piperidinemethanol (1.0 g, 4.50 mmol) in DMSO (2 mL) was added dropwise to a suspension of NaH (60% dispersion in mineral oil, 0.27 g, 6.76 mmol) in DMSO (4 mL). The mixture was stirred at ambient temperature for 1 h, then 30 minutes at 50° C. The mixture was allowed to cool to ambient temperature, and a solution of 2,5-dibromopyridine (1.12 g, 4.73 mmol) in DMSO (4 mL) was added dropwise, and the reaction mixture was stirred at ambient temperature overnight, poured in water, then extracted with EtOAc. The organic extract was washed with water and brine, dried over Na2SO4, filtered, and the filtrate was concentrated to give the crude product as an amber oil. The crude product was purified by chromatography on a silica gel column eluted with 1:8 EtOAc/hexane to give 1.40 g (84%) of 1,1-dimethylethyl 4-{[(5-bromo-2-pyridinyl)oxy]methyl}-1-piperidinecarboxylate as a white solid after standing. 1H NMR (400 MHz, CDCl3): δ 8.16 (d, 1H, J=2.2 Hz), 7.64 (dd, 1H, Ja=8.7 Hz, Jb=2.3 Hz), 6.64 (d, 1H, J=8.8 Hz), 7.04 (d, 2H, J=8.8 Hz), 4.20-4.10 (m, 4H), 2.80-2.65 (m, 2H), 2.00-1.85 (m, 1H), 1.85-1.70 (m, 2H), 1.45 (s, 9H), 1.30-1.20 (m, 2H); LRMS (ESI), m/z 371/373 (M+H).
Identifiers
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REACTION_CXSMILES
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[C:1]([N:8]1[CH2:13][CH2:12][CH:11]([CH2:14][OH:15])[CH2:10][CH2:9]1)([O:3][C:4]([CH3:7])([CH3:6])[CH3:5])=[O:2].[H-].[Na+].Br[C:19]1[CH:24]=[CH:23][C:22]([Br:25])=[CH:21][N:20]=1>CS(C)=O.O>[Br:25][C:22]1[CH:23]=[CH:24][C:19]([O:15][CH2:14][CH:11]2[CH2:12][CH2:13][N:8]([C:1]([O:3][C:4]([CH3:7])([CH3:6])[CH3:5])=[O:2])[CH2:9][CH2:10]2)=[N:20][CH:21]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
|
|
Type
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reactant
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Smiles
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C(=O)(OC(C)(C)C)N1CCC(CC1)CO
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Name
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|
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Quantity
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0.27 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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|
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Quantity
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2 mL
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Type
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solvent
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Smiles
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CS(=O)C
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|
Name
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|
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Quantity
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4 mL
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|
Type
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solvent
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Smiles
|
CS(=O)C
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Step Two
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Name
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Quantity
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1.12 g
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Type
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reactant
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Smiles
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BrC1=NC=C(C=C1)Br
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|
Name
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Quantity
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4 mL
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|
Type
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solvent
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Smiles
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CS(=O)C
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at ambient temperature for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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30 minutes
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Duration
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30 min
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CUSTOM
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Type
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CUSTOM
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|
Details
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at 50° C
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to cool to ambient temperature
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STIRRING
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Type
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STIRRING
|
|
Details
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the reaction mixture was stirred at ambient temperature overnight
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|
Duration
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8 (± 8) h
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with EtOAc
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The organic extract
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WASH
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Type
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WASH
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|
Details
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was washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give the crude product as an amber oil
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The crude product was purified by chromatography on a silica gel column
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WASH
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Type
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WASH
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|
Details
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eluted with 1:8 EtOAc/hexane
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
BrC=1C=CC(=NC1)OCC1CCN(CC1)C(=O)OC(C)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.4 g | |
| YIELD: PERCENTYIELD | 84% | |
| YIELD: CALCULATEDPERCENTYIELD | 83.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
